Cas no 313735-67-0 (1-(propan-2-yl)-1H-pyrazole-4-carbaldehyde)

• Product name: 1-(propan-2-yl)-1H-pyrazole-4-carbaldehyde
• CAS No: 313735-67-0
• MF: C₇H₁₀N₂O
• MW: 138.1671
• MDL: MFCD06260724
• CID: 301029
• PubChem ID: 5230536

1-(propan-2-yl)-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-Isopropyl-1H-pyrazole-4-carbaldehyde
• 1H-Pyrazole-4-carboxaldehyde,1-(1-methylethyl)-
• 1-propan-2-ylpyrazole-4-carbaldehyde
• 1-isopropyl-1H-pyrazole-4-carbaldehyde(SALTDATA: FREE)
• 1-isopropylpyrazole-4-carbaldehyde
• 1-(propan-2-yl)-1H-pyrazole-4-carbaldehyde
• 313735-67-0
• SY065009
• A21416
• Z802539842
• DTXSID20411755
• FT-0691115
• AKOS000321426
• AM20090445
• DS-18589
• J-504818
• SCHEMBL1196482
• MFCD06260724
• EN300-75382
• CS-W004220
• AB23722
• 1-Isopropyl-1H-pyrazole-4-carbaldehyde, AldrichCPR
• BB 0240447
• 1-ISOPROPYL-1H-PYRAZOLE-4-CARBOXALDEHYDE
• JTOWCZGTZBCRNY-UHFFFAOYSA-N
• DB-013143
• ALBB-000103
• C7H10N2O
• STK352049

• MDL： MFCD06260724
• Inchi： InChI=1S/C7H10N2O/c1-6(2)9-4-7(5-10)3-8-9/h3-6H,1-2H3
• InChI Key： JTOWCZGTZBCRNY-UHFFFAOYSA-N
• SMILES： CC(C)N1C=C(C=N1)C=O

Computed Properties

• Exact Mass: 138.07900
• Monoisotopic Mass: 138.079312947 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 138.17
• XLogP3: 0.4
• Topological Polar Surface Area: 34.9Ų

Experimental Properties

• PSA: 34.89000
• LogP: 1.27650

1-(propan-2-yl)-1H-pyrazole-4-carbaldehyde Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

1-(propan-2-yl)-1H-pyrazole-4-carbaldehyde Customs Data

• HS CODE：2933199090
• Customs Data：

  China Customs Code:

  2933199090

  Overview:

  2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes